N-{[2-(1H-benzimidazol-1-yl)-3-pyridinyl]methyl}-3-(3,5-dimethyl-4-isoxazolyl)propanamide

• IUPAC Name: N-[[2-(benzimidazol-1-yl)pyridin-3-yl]methyl]-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide
• InChI: InChI=1S/C21H21N5O2/c1-14-17(15(2)28-25-14)9-10-20(27)23-12-16-6-5-11-22-21(16)26-13-24-18-7-3-4-8-19(18)26/h3-8,11,13H,9-10,12H2,1-2H3,(H,23,27)
• InChI Key: VXAXSFMDTAAXML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2=C(N=CC=C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a white solid that appears in the form of tabular crystals.

Synthesis Analysis

Benzimidazole is produced by the condensation of o-phenylenediamine with formic acid. Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation.

Molecular Structure Analysis

The benzimidazole group is a bicyclic structure formed by the fusion of benzene and imidazole. Theoretical investigations on the optimized geometrical structure, electronic, and vibrational features of benzimidazole derivatives can be performed using computational methods.

Chemical Reactions Analysis

Benzimidazole can act as a base, and it can also be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

Benzimidazole has a molar mass of 118.139 g/mol and a melting point of 170 to 172 °C. Its acidity (pKa) is 12.8 for benzimidazole and 5.6 for the conjugate acid.

Mechanism of Action

The exact mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, many pharmaceutical agents that belong to the benzimidazole class of compounds are used as anthelmintic agents.

Safety and Hazards

The safety and hazards of a specific compound would depend on its exact structure and use. For benzimidazole, some hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).

Future Directions

The future directions would depend on the specific applications of the compound. Benzimidazole derivatives are among the most frequently used ring systems for small molecule drugs listed by the United States Food and Drug Administration, suggesting potential for further pharmaceutical development.